Cas no 106077-19-4 (2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI))

2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) structure
106077-19-4 structure
Product Name:2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
CAS No:106077-19-4
MF:C15H10ClIN2O
MW:394.610327243805
CID:166823
PubChem ID:129179
Update Time:2025-04-19

2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
    • 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125 I)-
    • 5-(2-chlorophenyl)-7-iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
    • 5-(2-chlorophenyl)-7-(~125~I)iodo-1,3-dihydro-2H-1,4-benzodiazepin-2-one
    • 7-iodoclonazepam
    • 5-(2-Chlorophenyl)-1,3-dihydro-7-iodo-2H-1,4-benzodiazepin-2-one
    • 106077-19-4
    • 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)-
    • 5-(2-Chlorophenyl)-7-(125I)iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
    • DTXSID30909895
    • 5-(2-Chlorophenyl)-7-(~125~I)iodo-3H-1,4-benzodiazepin-2-ol
    • Inchi: 1S/C15H10ClIN2O/c16-12-4-2-1-3-10(12)15-11-7-9(17)5-6-13(11)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)/i17-2
    • InChI Key: NKIAKMOTSXTHII-QZIRHQCUSA-N
    • SMILES: [125I]C1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NCC(N2)=O

Computed Properties

  • Exact Mass: 395.9523
  • Monoisotopic Mass: 393.95280g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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